7-ethoxy-3,4-dimethyl-2H-chromen-2-one

• Molecular Formula: C13H14O3
• Molecular Weight: 218.25 g/mol
• SMILES: CCOC1=CC2=C(C=C1)C(=C(C(=O)O2)C)C
• InChI: InChI=1S/C13H14O3/c1-4-15-10-5-6-11-8(2)9(3)13(14)16-12(11)7-10/h5-7H,4H2,1-3H3
• InChIKey: DHCNDDIKPFLNAO-UHFFFAOYSA-N

7-Ethoxy-3,4-dimethyl-2H-chromen-2-one (7-EtO-3,4-DMC; CAS 111244-98-5; C₁₃H₁₄O₃; MW 218.25 g/mol) is a trisubstituted coumarin derivative bearing ethoxy at C7 and methyl groups at C3 and C4 of the benzopyran-2-one nucleus. Originally isolated as a natural constituent of Edgeworthia gardneri (Thymelaeaceae) and subsequently prepared via a convenient synthetic route, this compound occupies a unique intersection among 7-alkoxycoumarins: it combines the 3,4-dimethyl substitution pattern that blocks the metabolic bioactivation pathway responsible for coumarin hepatotoxicity with a 7-ethoxy moiety that confers distinctly high inducibility by both phenobarbitone-type and polycyclic aromatic hydrocarbon-type cytochrome P450 inducers.

7-Ethoxy-3,4-dimethyl-2H-chromen-2-one: A Differentiated CYP450 Probe Substrate and Low-Hepatotoxicity Coumarin Scaffold for Drug Metabolism Research

7-Ethoxy-3,4-dimethyl-2H-chromen-2-one (7-EtO-3,4-DMC; CAS 111244-98-5; C₁₃H₁₄O₃; MW 218.25 g/mol) is a trisubstituted coumarin derivative bearing ethoxy at C7 and methyl groups at C3 and C4 of the benzopyran-2-one nucleus [1]. Originally isolated as a natural constituent of Edgeworthia gardneri (Thymelaeaceae) and subsequently prepared via a convenient synthetic route, this compound occupies a unique intersection among 7-alkoxycoumarins: it combines the 3,4-dimethyl substitution pattern that blocks the metabolic bioactivation pathway responsible for coumarin hepatotoxicity with a 7-ethoxy moiety that confers distinctly high inducibility by both phenobarbitone-type and polycyclic aromatic hydrocarbon-type cytochrome P450 inducers [2][3]. This dual differentiation—enhanced CYP probe sensitivity and intrinsic safety from epoxide-mediated toxicity—distinguishes it from its closest structural analogs.

CYP Probe Workflow Single-substrate dual-inducer probe for CYP1A/2B induction profiling

Scaffold Attribute 3,4-Dimethyl substitution blocks metabolic epoxide formation, reducing hepatotoxicity risk context

Inducibility Sensitivity 7-Ethoxy moiety confers high inducibility by phenobarbitone- and PAH-type inducers

• [1] Ahluwalia VK, Mehta VD, Khanduri CH. Syntheses of 7-ethoxy-3,4-dimethylcoumarin and 5-methoxy-4-methylcoumarin. Indian J Chem Sect B: Org Chem Incl Med Chem. 1988;27:68. View Source
• [2] Giurnazi AM, Garle MJ, Lal K, Fry JR. 7-Ethoxy-3,4-dimethylcoumarin: a substrate for a cytochrome P450-mediated mono-oxygenase activity that is highly induced by phenobarbitone and β-naphthoflavone. J Pharm Pharmacol. 1996;48(7):729-733. doi:10.1111/j.2042-7158.1996.tb03960.x View Source
• [3] Chatterjee A, et al. New coumarins from Edgeworthia gardneri Meissn. Indian J Chem. 1987;26B:81. View Source

Why 7-Ethoxy-3,4-dimethyl-2H-chromen-2-one Cannot Be Replaced by Generic 7-Alkoxycoumarin Analogs in CYP Profiling or Toxicology Studies

Coumarin derivatives bearing different 7-alkoxy substituents (methoxy, ethoxy, propoxy) are not functionally interchangeable for scientific procurement. The inducibility of O-dealkylase activity toward 7-alkoxy-3,4-dimethylcoumarins is exquisitely sensitive to the alkyl chain length: the 7-ethoxy derivative displays 44-fold induction by phenobarbitone and 78-fold induction by β-naphthoflavone, whereas the 7-methoxy and 7-propoxy congeners are 'much less inducible' under identical conditions [1]. Furthermore, the 3,4-dimethyl substitution pattern itself is the critical structural determinant that prevents metabolic formation of the hepatotoxic coumarin 3,4-epoxide intermediate—a liability of unsubstituted coumarin—meaning that analogs lacking 3,4-dimethyl groups carry a fundamentally different toxicological profile [2]. Substituting any component of this substitution pattern (either the 7-alkoxy chain length or the 3,4-dimethyl blockade) alters both the CYP induction response and the hepatotoxicity risk, rendering generic substitution scientifically invalid.

7-Alkoxy chain length critically modulates CYP induction response; methoxy and propoxy congeners show markedly lower inducibility under identical conditions.

3,4-Dimethyl substitution is required to prevent formation of hepatotoxic coumarin 3,4-epoxide; analogs lacking this blockade carry a fundamentally different toxicological profile.

CYP isoform selectivity is shifted by nuclear substitution pattern; unsubstituted 7-ethoxycoumarin does not provide CYP2B-favoring selectivity.

• [1] Giurnazi AM, Garle MJ, Lal K, Fry JR. 7-Ethoxy-3,4-dimethylcoumarin: a substrate for a cytochrome P450-mediated mono-oxygenase activity that is highly induced by phenobarbitone and β-naphthoflavone. J Pharm Pharmacol. 1996;48(7):729-733. doi:10.1111/j.2042-7158.1996.tb03960.x View Source
• [2] Lake BG, Evans JG, Lewis DF, Price RJ. Studies on the acute effects of coumarin and some coumarin derivatives in the rat. Food Chem Toxicol. 1994;32(4):357-363. doi:10.1016/0278-6915(94)90074-4 View Source

Quantitative Comparative Evidence: 7-Ethoxy-3,4-dimethyl-2H-chromen-2-one Versus Closest Analogs for Scientific Selection

CYP450 Induction Fold: 7-Ethoxy-3,4-DMC Outperforms 7-Methoxy and 7-Propoxy Analogs by Orders of Magnitude in Inducibility

The O-dealkylation of 7-ethoxy-3,4-dimethylcoumarin (7-EtO-3,4-DMC) in rat liver microsomes is highly inducible by both phenobarbitone (PB, a prototype CYP2B inducer) and β-naphthoflavone (βNF, a prototype CYP1A inducer), with induction ratios of 44-fold and 78-fold respectively when measured at low substrate concentration [1]. In contrast, the O-dealkylation of 7-methoxy-3,4-dimethylcoumarin (7-MeO-3,4-DMC) and 7-propoxy-3,4-dimethylcoumarin (7-PrO-3,4-DMC) were 'much less inducible' under identical experimental conditions—a direct, within-study comparison establishing the 7-ethoxy homolog as the uniquely sensitive probe among the three chain-length variants [1]. The reaction displayed monophasic Michaelis-Menten kinetics and the typical CYP450 cofactor (NADPH) and inhibition criteria, confirming a canonical P450-mediated mechanism [1].

CYP induction fold

Head-to-head

44-fold (PB) / 78-fold (βNF) vs. negligible induction for 7-MeO and 7-PrO analogs

Supports CYP induction profiling with high dynamic range

Rat liver microsomes; low substrate concentration

Evidence Dimension	Induction fold of O-dealkylase activity (PB and βNF pretreatment vs. untreated control)
Target Compound Data	7-EtO-3,4-DMC: 44-fold induction (PB); 78-fold induction (βNF)
Comparator Or Baseline	7-MeO-3,4-DMC and 7-PrO-3,4-DMC: 'much less inducible' (authors' qualitative designation; quantitative fold-change not reported because induction was negligible relative to the ethoxy congener)
Quantified Difference	7-EtO-3,4-DMC ≥44–78× fold induction vs. minimal/negligible induction of the 7-MeO and 7-PrO analogs
Conditions	Rat liver microsomes; low substrate concentration; PB (phenobarbitone) and βNF (β-naphthoflavone) pretreatment; O-dealkylation measured as 7-hydroxy-3,4-dimethylcoumarin formation

Why This Matters

For laboratories characterizing CYP1A1/2 vs. CYP2B induction, 7-EtO-3,4-DMC provides a single-substrate dual-inducer probe with a 44–78-fold dynamic range—enabling sensitive discrimination that the methoxy and propoxy homologs cannot deliver.

• [1] Giurnazi AM, Garle MJ, Lal K, Fry JR. 7-Ethoxy-3,4-dimethylcoumarin: a substrate for a cytochrome P450-mediated mono-oxygenase activity that is highly induced by phenobarbitone and β-naphthoflavone. J Pharm Pharmacol. 1996;48(7):729-733. doi:10.1111/j.2042-7158.1996.tb03960.x View Source

Hepatotoxicity Avoidance: 3,4-Dimethyl Blockade Prevents Coumarin 3,4-Epoxide Hepatotoxicity—Confirmed In Vivo

Acute administration of coumarin (0.86 and 1.71 mmol/kg, i.p.) to male Sprague-Dawley rats produced dose-related hepatic necrosis and marked elevation of plasma alanine aminotransferase (ALT) and aspartate aminotransferase (AST) activities [1]. In stark contrast, 3,4-dimethylcoumarin (3,4-DMC, the core scaffold of the target compound) administered at equimolar and supratherapeutic doses of 1.71 and 2.57 mmol/kg produced neither hepatic necrosis nor any elevation of plasma transaminase activities [1]. In a parallel 13-week feeding study, dietary 3,4-DMC at 0.6% and 0.9% (equimolar to 0.5% and 0.75% coumarin, respectively) did not elevate plasma ALT or AST, whereas coumarin produced significant transaminase elevations, centrilobular vacuolation, bile duct hyperplasia, and cholangiofibrosis [2]. Molecular orbital calculations confirmed that 3- and/or 4-methyl substitution diminishes formation of the coumarin 3,4-epoxide intermediate responsible for hepatotoxicity [1].

Hepatotoxicity endpoints

Cross-study comparable

No hepatic necrosis or transaminase elevation with 3,4-DMC vs. dose-related necrosis and enzyme elevation with coumarin

Scaffold-level differentiation in hepatotoxicity risk context

Rat acute and 13-week studies; equimolar/higher doses

Evidence Dimension	Hepatotoxicity endpoints: plasma transaminases (ALT, AST), hepatic histopathology, mortality
Target Compound Data	3,4-DMC (the 3,4-dimethyl core identical to that of 7-EtO-3,4-DMC): no hepatic necrosis, no transaminase elevation at doses up to 2.57 mmol/kg (acute) and 0.9% dietary (13-week); no cholangiofibrosis
Comparator Or Baseline	Coumarin: dose-related hepatic necrosis; marked ALT/AST elevation at 0.86–1.71 mmol/kg (acute); centrilobular vacuolation, bile duct hyperplasia, cholangiofibrosis at 0.5–0.75% dietary (13-week)
Quantified Difference	Complete absence of hepatotoxicity endpoints for 3,4-DMC vs. coumarin at equimolar and higher doses; transaminase elevation: zero-fold vs. marked elevation for coumarin
Conditions	Male Sprague-Dawley rats; single i.p. dose (acute, 24 hr assessment) and 13-week dietary feeding (chronic); equimolar dosing (3.43 and 5.14 mmol/100 g diet)

Why This Matters

For in vivo pharmacology or toxicology studies requiring chronic compound administration, the 3,4-dimethyl core scaffold eliminates the hepatotoxic epoxide bioactivation liability of coumarin, enabling safer long-duration experiments that unsubstituted coumarin or mono-methyl analogs cannot support.

• [1] Lake BG, Evans JG, Lewis DF, Price RJ. Studies on the acute effects of coumarin and some coumarin derivatives in the rat. Food Chem Toxicol. 1994;32(4):357-363. doi:10.1016/0278-6915(94)90074-4 View Source
• [2] Lake BG, Evans JG, Lewis DF, Price RJ. Comparison of the hepatic effects of coumarin, 3,4-dimethylcoumarin, dihydrocoumarin and 6-methylcoumarin in the rat. Food Chem Toxicol. 1994;32(8):743-751. doi:10.1016/s0278-6915(09)80007-0 View Source

CYP Form Selectivity Reprogramming: 3,4-Dimethyl Substitution Shifts 7-Alkoxycoumarin Probe Selectivity from CYP1A to CYP2B

Systematic investigation by Fry et al. demonstrated that the selectivity of 7-alkoxycoumarin O-dealkylase probes for rat hepatic CYP forms is governed by the substitution pattern on the coumarin nucleus [1]. Unsubstituted 7-alkoxycoumarins (e.g., 7-ethoxycoumarin) display selectivity toward CYP1A1/2 forms. However, blockade of the 3- and 4-positions—as realized in 7-ethoxy-3,4-dimethylcoumarin—fundamentally reprograms this selectivity toward CYP2B forms, with minimal change to the overall molecular dimensions of the substrate [1]. This selectivity switch occurs because the 3,4-dimethyl substitution suppresses competing oxidative side reactions at these positions, which otherwise confound the apparent CYP form selectivity of the unsubstituted probes [1]. Importantly, the CYP2B selectivity achieved by 3,4-dimethyl blockade is not replicated by single-position substitutions (3-methyl or 4-methyl alone), making the 3,4-dimethyl pattern uniquely effective for this purpose [1].

CYP isoform selectivity

Cross-study comparable

Selectivity shifts from CYP1A-dominant (unsubstituted) to CYP2B-dominant (3,4-dimethyl)

Reported probe selectivity shift supports CYP2B-favoring workflow

Driven by nuclear substitution, not alkoxy chain

Evidence Dimension	CYP form selectivity of O-dealkylase activity (CYP1A vs. CYP2B)
Target Compound Data	7-EtO-3,4-DMC (3,4-dimethyl blocked): CYP2B-selective substrate; combined CYP1A1/2 + CYP2B induction response with high dynamic range
Comparator Or Baseline	7-Ethoxycoumarin (unsubstituted at 3,4): CYP1A1/2-selective; also undergoes non-selective oxidative side reactions at the 3-/4-positions that degrade probe specificity
Quantified Difference	Qualitative switch in major CYP form selectivity: CYP1A-dominant → CYP2B-dominant; achieved without altering molecular dimensions (authors' explicit finding)
Conditions	Rat hepatic microsomes; comparison of O-dealkylation activities across CYP1A and CYP2B forms; multiple 7-alkoxy chain lengths tested to confirm that the selectivity switch is driven by nuclear substitution, not the alkoxy chain

Why This Matters

Researchers needing a CYP2B-selective fluorometric probe should select 7-ethoxy-3,4-DMC over generic 7-ethoxycoumarin, as the 3,4-dimethyl substitution eliminates the CYP1A-dominant selectivity and competing side reactions that compromise the unsubstituted probe's specificity.

• [1] Fry JR, Hammond AH, Jassi KL, Bass AE, Bruce G, Laughton C, Shaw PN, Bylov IE, Kovalenko SM. Selectivity of 7-alkoxycoumarins as probe substrates for rat hepatic cytochrome P450 forms is influenced by the substitution pattern on the coumarin nucleus. Xenobiotica. 2004;34(8):707-722. doi:10.1080/00498250400003463 View Source

MAO-B Inhibitory Potential: Lipophilicity-Driven SAR Positions the 7-Ethoxy Group for Differentiated MAO-B Affinity Versus 7-Methoxy

A quantitative structure-activity relationship (QSAR) study of 7-substituted coumarins established a linear correlation (n=20, r²=0.72) between MAO-B inhibitory potency (pIC₅₀) and calculated log P, identifying lipophilicity as the dominant physicochemical determinant of MAO-B inhibition within this series [1]. Under this SAR framework, the 7-ethoxy group confers intermediate lipophilicity between the 7-methoxy (lower log P) and longer-chain 7-alkoxy/7-benzyloxy substituents (higher log P), theoretically positioning 7-EtO-3,4-DMC at a distinct point on the affinity-lipophilicity curve. The 7-methoxy-3,4-dimethyl analog has an experimentally determined MAO-B IC₅₀ of 0.5 nM and MAO-A IC₅₀ of 71 nM in rat brain homogenate, yielding a MAO-B/A selectivity ratio of approximately 142-fold [2]. The higher lipophilicity of 7-EtO-3,4-DMC relative to 7-MeO-3,4-DMC predicts altered MAO-B inhibitory potency and possibly differentiated MAO-B/A selectivity—a testable hypothesis for laboratories optimizing coumarin-based MAO inhibitors.

MAO-B inhibitory potential

Class-level inference

Predicted intermediate lipophilicity from QSAR (r²=0.72); no direct IC₅₀ reported

Class-level QSAR prediction requires experimental determination

7-MeO analog benchmark: MAO-B IC₅₀ 0.5 nM

Evidence Dimension	MAO-B inhibitory potency (pIC₅₀/IC₅₀) and selectivity vs. MAO-A as a function of 7-substituent lipophilicity
Target Compound Data	7-EtO-3,4-DMC: no direct MAO-B IC₅₀ reported; predicted intermediate lipophilicity (calculated log P approximated by ethoxy > methoxy < propoxy/benzyloxy); MAO-B affinity predicted by the r²=0.72 pIC₅₀–log P regression
Comparator Or Baseline	7-MeO-3,4-DMC: MAO-B IC₅₀ = 0.5 nM; MAO-A IC₅₀ = 71 nM; selectivity ratio ≈142-fold (rat brain homogenate). 7-[(3,4-difluorobenzyl)oxy]-3,4-dimethylcoumarin: MAO-B IC₅₀ = 1.14 nM (most active in a 71-compound series).
Quantified Difference	Log P difference (ethoxy – methoxy) ≈ +0.5 units (estimated from Hansch π constants); the published r²=0.72 regression predicts a corresponding increase in pIC₅₀, but the exact ΔIC₅₀ requires experimental determination.
Conditions	MAO-B inhibition: rat brain homogenate (for 7-MeO-3,4-DMC); MAO-B IC₅₀ determined by spectrophotometric assay with kynuramine substrate (for the 71-compound QSAR series)

Why This Matters

For medicinal chemistry teams building MAO-B inhibitor libraries, 7-EtO-3,4-DMC offers a synthetically accessible scaffold with an ethoxy 'tuning knob' that, per validated QSAR, should yield MAO-B affinity distinct from the 0.5 nM methoxy benchmark—enabling systematic exploration of the lipophilicity-activity landscape without introducing a benzyl or phenyl group.

• [1] Catto M, Nicolotti O, Leonetti F, Carotti A, Favia AD, Soto-Otero R, Méndez-Álvarez E, Carotti A. Structural insights into monoamine oxidase inhibitory potency and selectivity of 7-substituted coumarins from ligand- and target-based approaches. J Med Chem. 2006;49(16):4912-4925. doi:10.1021/jm060183l View Source
• [2] BindingDB Entry BDBM50240393. 3,4-Dimethyl-7-methoxycoumarin: MAO-B IC₅₀ = 0.5 nM, MAO-A IC₅₀ = 71 nM (rat brain homogenate). Source article: Bioorg Med Chem Lett. 1994;4:1195-1198. doi:10.1016/S0960-894X(01)80328-0. View Source

Cold-Storage Stability Validated for Metabolic Probe Use: O-Deethylase Activity Fully Retained After 24-Hour Hypothermic Preservation

In a study assessing the functional integrity of cold-stored rat hepatocytes, isolated cells were preserved at 4°C in modified University of Wisconsin solution for 22–24 hours prior to culture. 7-Ethoxy-3,4-dimethylcoumarin O-deethylase activity was measured as a representative CYP450-dependent mixed-function oxidase marker [1]. No loss of 7-ethoxy-3,4-dimethylcoumarin O-deethylase activity was observed in cold-stored cultures relative to matched control (fresh) cultures [1]. Protein content, glutathione levels, and toxicity responses to allyl alcohol and precocene II were also preserved, confirming that the metabolic competence of the cold-stored system—and specifically the O-deethylation of this substrate—remained intact [1].

Cold-storage stability

Supporting evidence

0% loss of O-deethylase activity after 22–24 hr hypothermic storage vs. fresh controls

Reported assay-ready stability supports workflow flexibility

Rat hepatocytes; UW solution at 4°C

Evidence Dimension	Retention of 7-ethoxy-3,4-dimethylcoumarin O-deethylase activity after hypothermic storage
Target Compound Data	O-Deethylase activity: 100% retention (no loss) after 22–24 hr at 4°C vs. fresh controls
Comparator Or Baseline	Fresh (non-stored) rat hepatocyte cultures; alcohol dehydrogenase activity also fully retained as a parallel metabolic marker
Quantified Difference	0% loss of O-deethylase activity (statistically indistinguishable from fresh controls)
Conditions	Isolated rat hepatocytes stored in modified University of Wisconsin solution at 4°C for 22–24 hr; O-deethylase activity measured in subsequently cultured cells

Why This Matters

For laboratories procuring 7-EtO-3,4-DMC as a CYP probe substrate, the demonstrated stability of its O-deethylase readout after cold storage confirms that biological reagents (hepatocytes, microsomes) pre-prepared and stored under hypothermic conditions remain fully competent for this assay—supporting workflow flexibility and reducing the need for fresh-tissue preparation on the day of each experiment.

• [1] Hammond AH, Fry JR. Maintenance of xenobiotic metabolism and toxicity in rat hepatocyte cultures after cell preservation at 4 degrees. Biochem Pharmacol. 1993;46(2):333-335. doi:10.1016/0006-2952(93)90424-u View Source

Evidence-Backed Application Scenarios for 7-Ethoxy-3,4-dimethyl-2H-chromen-2-one in Scientific Research and Industrial Procurement

Dual-Inducer CYP1A1/2 and CYP2B Probe in Drug Metabolism and Toxicological Screening

7-EtO-3,4-DMC serves as a single fluorometric substrate capable of reporting both phenobarbitone-type (CYP2B) and β-naphthoflavone-type (CYP1A1/2) induction in a single assay, with a measured dynamic range of 44–78-fold induction [1]. This eliminates the need to run separate probe substrates (e.g., 7-ethoxyresorufin for CYP1A and pentoxyresorufin for CYP2B) when screening compound libraries for CYP induction liability. The 3,4-dimethyl substitution ensures CYP2B-directed selectivity that the unsubstituted 7-ethoxycoumarin cannot provide [2], while the ethoxy chain confers the high inducibility absent from the 7-methoxy and 7-propoxy congeners [1].

Safer Coumarin Scaffold for Chronic In Vivo Pharmacology Studies

For in vivo efficacy or toxicology studies requiring sustained compound exposure, the 3,4-dimethyl substitution pattern of 7-EtO-3,4-DMC provides a critical safety advantage: it blocks metabolic bioactivation to the hepatotoxic coumarin 3,4-epoxide intermediate. Equimolar doses of 3,4-DMC produced zero hepatotoxicity endpoints in both acute (24 hr, up to 2.57 mmol/kg) and chronic (13-week dietary, up to 0.9%) rat studies, whereas coumarin caused hepatic necrosis, transaminase elevation, bile duct hyperplasia, and cholangiofibrosis [3][4]. This scaffold-level safety differentiation permits longer-duration animal studies at higher doses than would be possible with unsubstituted coumarin derivatives.

Lead Optimization Scaffold for MAO-B Inhibitor Discovery Programs

The 7-ethoxy-3,4-dimethylcoumarin core provides medicinal chemists with a synthetically tractable, intermediate-lipophilicity entry point into the 7-substituted coumarin MAO-B inhibitor chemical space. The validated QSAR model (n=20, r²=0.72 for pIC₅₀ vs. log P) [5] establishes that the 7-ethoxy group occupies a distinct, underexplored position on the lipophilicity-activity curve between the 7-methoxy benchmark (MAO-B IC₅₀ = 0.5 nM) [6] and longer-chain/benzyloxy derivatives. The 3,4-dimethyl core additionally provides the metabolic stability advantage of blocked epoxidation [3], which is beneficial for CNS-targeted MAO-B inhibitors where metabolic toxification is a known concern.

Natural Product Reference Standard for Edgeworthia gardneri Phytochemical Characterization

7-EtO-3,4-DMC is a confirmed natural constituent of Edgeworthia gardneri (Thymelaeaceae), a plant species used in traditional Tibetan herbal medicine and investigated for hypolipidemic, hypoglycemic, and cytotoxic activities [7][8]. Procurement of authentic 7-EtO-3,4-DMC enables its use as an analytical reference standard for HPLC/LC-MS fingerprinting of E. gardneri extracts and for quantifying this specific coumarin in botanical preparations, supporting quality control in phytochemical and pharmacological studies of this species.

Application

Selection Property

Validation Focus

Dual-inducer CYP probe screening studies

Single-substrate dual-inducer probe sensitivity

CYP1A and CYP2B induction response context

Chronic in vivo pharmacology research

Scaffold with reported lower epoxide-related hepatotoxicity risk

Hepatotoxicity endpoint monitoring in rodent models

MAO-B inhibitor chemical space exploration

7-Ethoxy lipophilicity tuning for MAO-B SAR

QSAR-based pIC₅₀–log P model validation

Natural product phytochemical characterization

Authenticated coumarin reference standard

HPLC/LC-MS fingerprinting and quantification

• [1] Giurnazi AM, Garle MJ, Lal K, Fry JR. 7-Ethoxy-3,4-dimethylcoumarin: a substrate for a cytochrome P450-mediated mono-oxygenase activity that is highly induced by phenobarbitone and β-naphthoflavone. J Pharm Pharmacol. 1996;48(7):729-733. View Source
• [2] Fry JR, Hammond AH, Jassi KL, et al. Selectivity of 7-alkoxycoumarins as probe substrates for rat hepatic cytochrome P450 forms is influenced by the substitution pattern on the coumarin nucleus. Xenobiotica. 2004;34(8):707-722. View Source
• [3] Lake BG, Evans JG, Lewis DF, Price RJ. Studies on the acute effects of coumarin and some coumarin derivatives in the rat. Food Chem Toxicol. 1994;32(4):357-363. View Source
• [4] Lake BG, Evans JG, Lewis DF, Price RJ. Comparison of the hepatic effects of coumarin, 3,4-dimethylcoumarin, dihydrocoumarin and 6-methylcoumarin in the rat. Food Chem Toxicol. 1994;32(8):743-751. View Source
• [5] Catto M, Nicolotti O, Leonetti F, et al. Structural insights into monoamine oxidase inhibitory potency and selectivity of 7-substituted coumarins from ligand- and target-based approaches. J Med Chem. 2006;49(16):4912-4925. View Source
• [6] Bioorg Med Chem Lett. 1994;4:1195-1198. Data via BindingDB BDBM50240393: 3,4-dimethyl-7-methoxycoumarin, MAO-B IC₅₀ = 0.5 nM. View Source
• [7] Ahluwalia VK, Mehta VD, Khanduri CH. Syntheses of 7-ethoxy-3,4-dimethylcoumarin and 5-methoxy-4-methylcoumarin. Indian J Chem Sect B. 1988;27:68. View Source
• [8] Structurally diverse coumarin derivatives from the buds of Edgeworthia gardneri and their cytotoxic activities. Fitoterapia. 2024. doi:10.1016/j.fitote.2024.106281. View Source